Cas no 243984-30-7 (1H-1,2,4-Triazole, 1-(3-fluoro-4-nitrophenyl)-)

• Product Name: 1H-1,2,4-Triazole, 1-(3-fluoro-4-nitrophenyl)-
• CAS No: 243984-30-7
• MF: C₈H₅FN₄O₂
• MW: 208.149304151535
• CID: 1420122
• PubChem ID: 21883919
• Update Time: 2025-04-20

1H-1,2,4-Triazole, 1-(3-fluoro-4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 1-(3-fluoro-4-nitrophenyl)-
• SCHEMBL872573
• DB-406550
• DCXTYMJHFIFNRP-UHFFFAOYSA-N
• 243984-30-7
• 1-(3-fluoro-4-nitrophenyl)-1H-1,2,4-triazole
• 1-(3-fluoro-4-nitrophenyl)-1H-[1,2,4]triazole

• Inchi： 1S/C8H5FN4O2/c9-7-3-6(12-5-10-4-11-12)1-2-8(7)13(14)15/h1-5H
• InChI Key： DCXTYMJHFIFNRP-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)N1C=NC=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 208.03965358g/mol
• Monoisotopic Mass: 208.03965358g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 76.5Ų